5-(3-Fluoro-2-methylphenyl)-2-hydroxynicotinic acid

• IUPAC Name: 5-(3-fluoro-2-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-7-9(3-2-4-11(7)14)8-5-10(13(17)18)12(16)15-6-8/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key: NQIMHVIBUDWSEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID60687179
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261997-54-9

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might involve processes similar to those used in the synthesis of other fluorinated organic compounds. For instance, Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, could potentially be used.

Mechanism of Action

The exact mechanism of action of 5-(3-Fluoro-2-methylphenyl)-2-hydroxynicotinic acid is not fully understood. However, it is believed that the compound interacts with the binding site of nAChRs, leading to changes in the channel's activity. This modulation of nAChRs can result in various physiological effects, including changes in synaptic transmission and muscle contraction.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, the compound has been shown to modulate the activity of nAChRs in the central nervous system, leading to changes in synaptic transmission. Additionally, this compound has been shown to have muscle relaxant properties, making it a potential candidate for the treatment of muscle spasms.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 5-(3-Fluoro-2-methylphenyl)-2-hydroxynicotinic acid in scientific research is its ability to modulate the activity of nAChRs. This makes it a useful tool for studying the physiological processes that are regulated by these receptors. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of the compound can lead to cell death, making it important to use caution when working with this compound.

Future Directions

There are several future directions for research involving 5-(3-Fluoro-2-methylphenyl)-2-hydroxynicotinic acid. One potential area of study is the development of new drugs that target nAChRs. Additionally, researchers may investigate the potential use of this compound in the treatment of muscle spasms and other related conditions. Finally, further research may be conducted to better understand the mechanism of action of this compound and its effects on various physiological processes.
Conclusion:
In conclusion, this compound is a compound that has gained attention in recent years due to its potential applications in scientific research. The compound has been shown to modulate the activity of nAChRs, making it a useful tool for studying these receptors. Additionally, this compound has been shown to have various biochemical and physiological effects, including muscle relaxant properties. While there are limitations to using this compound in scientific research, there are several future directions for research involving this compound.

Scientific Research Applications

5-(3-Fluoro-2-methylphenyl)-2-hydroxynicotinic acid has been found to have potential applications in various scientific research areas. One of the primary uses of this compound is in the study of the nicotinic acetylcholine receptor (nAChR). nAChRs are a type of ion channel that is involved in various physiological processes, including synaptic transmission and muscle contraction. This compound has been shown to modulate the activity of nAChRs, making it a useful tool for studying these receptors.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, appropriate safety measures should be taken when handling and storing the compound.